Cas no 2138049-96-2 (3-[(5-bromo-2-methylcyclohexyl)methyl]-1-methyl-1H-pyrazole)

3-[(5-Bromo-2-methylcyclohexyl)methyl]-1-methyl-1H-pyrazole is a brominated cyclohexylmethyl-substituted pyrazole derivative with potential applications in medicinal chemistry and agrochemical research. The compound features a bromine substituent at the 5-position of the cyclohexyl ring, enhancing its reactivity for further functionalization, while the methyl group at the 2-position introduces steric influence. The pyrazole core, methylated at the 1-position, provides a stable heterocyclic scaffold for interactions in biological systems. This structure may serve as a key intermediate in the synthesis of bioactive molecules, offering versatility in derivatization due to its reactive sites. Its well-defined molecular architecture makes it suitable for structure-activity relationship studies in drug discovery and crop protection.
3-[(5-bromo-2-methylcyclohexyl)methyl]-1-methyl-1H-pyrazole structure
2138049-96-2 structure
Product name:3-[(5-bromo-2-methylcyclohexyl)methyl]-1-methyl-1H-pyrazole
CAS No:2138049-96-2
MF:C12H19BrN2
MW:271.196662187576
CID:6498948
PubChem ID:165497467

3-[(5-bromo-2-methylcyclohexyl)methyl]-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 3-[(5-bromo-2-methylcyclohexyl)methyl]-1-methyl-1H-pyrazole
    • EN300-1157437
    • 2138049-96-2
    • Inchi: 1S/C12H19BrN2/c1-9-3-4-11(13)7-10(9)8-12-5-6-15(2)14-12/h5-6,9-11H,3-4,7-8H2,1-2H3
    • InChI Key: DVFDUPGAEUEOFC-UHFFFAOYSA-N
    • SMILES: BrC1CCC(C)C(CC2C=CN(C)N=2)C1

Computed Properties

  • Exact Mass: 270.07316g/mol
  • Monoisotopic Mass: 270.07316g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.8Ų
  • XLogP3: 3.3

3-[(5-bromo-2-methylcyclohexyl)methyl]-1-methyl-1H-pyrazole Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1157437-0.25g
3-[(5-bromo-2-methylcyclohexyl)methyl]-1-methyl-1H-pyrazole
2138049-96-2
0.25g
$1420.0 2023-06-09
Enamine
EN300-1157437-5.0g
3-[(5-bromo-2-methylcyclohexyl)methyl]-1-methyl-1H-pyrazole
2138049-96-2
5g
$4475.0 2023-06-09
Enamine
EN300-1157437-0.1g
3-[(5-bromo-2-methylcyclohexyl)methyl]-1-methyl-1H-pyrazole
2138049-96-2
0.1g
$1357.0 2023-06-09
Enamine
EN300-1157437-0.5g
3-[(5-bromo-2-methylcyclohexyl)methyl]-1-methyl-1H-pyrazole
2138049-96-2
0.5g
$1482.0 2023-06-09
Enamine
EN300-1157437-10.0g
3-[(5-bromo-2-methylcyclohexyl)methyl]-1-methyl-1H-pyrazole
2138049-96-2
10g
$6635.0 2023-06-09
Enamine
EN300-1157437-0.05g
3-[(5-bromo-2-methylcyclohexyl)methyl]-1-methyl-1H-pyrazole
2138049-96-2
0.05g
$1296.0 2023-06-09
Enamine
EN300-1157437-1.0g
3-[(5-bromo-2-methylcyclohexyl)methyl]-1-methyl-1H-pyrazole
2138049-96-2
1g
$1543.0 2023-06-09
Enamine
EN300-1157437-2.5g
3-[(5-bromo-2-methylcyclohexyl)methyl]-1-methyl-1H-pyrazole
2138049-96-2
2.5g
$3025.0 2023-06-09

Additional information on 3-[(5-bromo-2-methylcyclohexyl)methyl]-1-methyl-1H-pyrazole

Comprehensive Overview of 3-[(5-bromo-2-methylcyclohexyl)methyl]-1-methyl-1H-pyrazole (CAS No. 2138049-96-2)

3-[(5-bromo-2-methylcyclohexyl)methyl]-1-methyl-1H-pyrazole is a specialized organic compound with a unique molecular structure that combines a pyrazole ring and a brominated cyclohexyl moiety. This compound, identified by CAS No. 2138049-96-2, has garnered attention in pharmaceutical and agrochemical research due to its potential applications as an intermediate or active ingredient. Its structural features, including the methyl-substituted pyrazole and bromo-cyclohexyl groups, make it a subject of interest for drug discovery and material science.

In recent years, the demand for heterocyclic compounds like 3-[(5-bromo-2-methylcyclohexyl)methyl]-1-methyl-1H-pyrazole has surged, driven by advancements in medicinal chemistry and crop protection. Researchers are exploring its role in modulating biological pathways, particularly in the context of enzyme inhibition and receptor binding. The compound’s bromine atom offers a reactive site for further derivatization, aligning with the growing trend of structure-activity relationship (SAR) studies in drug design.

The synthesis of CAS No. 2138049-96-2 typically involves multi-step organic reactions, including alkylation and halogenation processes. Its purity and stability are critical for experimental reproducibility, making analytical techniques such as HPLC and NMR spectroscopy essential for quality control. As sustainability becomes a priority, greener synthetic routes for such compounds are also being investigated, addressing concerns about solvent waste and energy efficiency.

From a commercial perspective, 3-[(5-bromo-2-methylcyclohexyl)methyl]-1-methyl-1H-pyrazole is often listed by chemical suppliers as a high-value building block. Its applications span pharmaceutical intermediates, agrochemical formulations, and even material science, where its rigid cyclohexyl backbone contributes to polymer stability. The compound’s patent landscape reflects its potential, with several filings highlighting its use in innovative therapeutics.

Given the rise of AI-driven drug discovery, compounds like 3-[(5-bromo-2-methylcyclohexyl)methyl]-1-methyl-1H-pyrazole are increasingly studied in silico. Computational models predict its bioavailability and toxicity profiles, accelerating preclinical research. This aligns with the broader industry shift toward data-driven chemistry, where machine learning optimizes molecular design.

In conclusion, CAS No. 2138049-96-2 represents a versatile chemical entity with significant potential across multiple industries. Its combination of pyrazole and brominated cyclohexyl functionalities offers a rich platform for innovation, particularly in life sciences and advanced materials. As research progresses, this compound may unlock new opportunities in targeted therapies and sustainable chemistry.

Recommend Articles

Recommended suppliers
Hefei Zhongkesai High tech Materials Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hefei Zhongkesai High tech Materials Technology Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Synrise Material Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Synrise Material Co. Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.